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Compound of Interest

Compound Name: 3-Methylpentanoic acid

Cat. No.: B089800

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Methylpentanoic
Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of small molecules is paramount. This guide provides a
detailed overview of 3-Methylpentanoic acid, a branched-chain fatty acid with applications in
various fields, including flavor chemistry and organic synthesis.[1][2][3]

General and Physicochemical Properties

3-Methylpentanoic acid, also known as 3-methylvaleric acid, is a carboxylic acid with the
chemical formula C6H1202.[1][4] It is a colorless to pale yellow liquid at room temperature with
a characteristic sour, herbaceous, and slightly green odor.[1][4][5] This compound is soluble in
organic solvents and has limited solubility in water.[1] Natural sources of 3-methylpentanoic
acid include cheese, tobacco leaves, and various fruits.[3][5]

The following tables summarize the key physical and chemical properties of 3-
Methylpentanoic acid.

Table 1: General and Physical Properties of 3-Methylpentanoic Acid
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Property Value Source(s)
IUPAC Name 3-methylpentanoic acid [41[6]
3-Methylvaleric acid, -
Synonyms ] ) [417
Methylvaleric acid
CAS Number 105-43-1 (11181191
Molecular Formula C6H1202 [11[4118]
Molecular Weight 116.16 g/mol [4][8][10]
Appearance Colorless to pale yellow liquid [1]
Sour, herbaceous, slightly
Odor [4][5]
green
Density 0.925-0.931 g/mL at 20°C [4]
Boiling Point 196-198 °C at 760 mmHg [410516181110]
Melting Point -41 °C [5][8][10]
Flash Point 85 °C (185 °F) - closed cup [5]

Water Solubility

5266 mg/L at 25 °C

(estimated)

[6]

pKa

4.766 at 25°C

[5]

LogP

1.560 (estimated)

[6]

Refractive Index

n20/D 1.416 (lit.)

[5]

Table 2: Properties of 3-Methylpentanoic Acid Stereoisomers
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(S)-(+)-3-Methylpentanoic (R)-(-)-3-Methylpentanoic

Rroperty Acid Acid

CAS Number 1730-92-3 16958-25-1

IUPAC Name (3S)-3-methylpentanoic acid (3R)-3-methylpentanoic acid
Molecular Formula C6H1202 C6H1202

Molecular Weight 116.16 g/mol 116.16 g/mol

Boiling Point 198.999 °C at 760 mmHg 199 °C at 760 mmHg
Melting Point -66.5 °C Not Available
Density 0.948 g/cm? 0.947 g/cm3

Flash Point 88.369 °C 88.4 °C

pKa (Predicted) 4.80+0.10 4.80+£0.10

Optical Rotation [a]D20 +8.5° (in ethanol) Not Available

Chemical Reactivity and Synthesis

As a carboxylic acid, 3-methylpentanoic acid can undergo typical reactions such as
esterification, reduction to an alcohol, and conversion to an acyl halide. It is used in organic
synthesis as a building block for more complex molecules.[1]

One common laboratory synthesis of 3-methylpentanoic acid involves the saponification and
subsequent decarboxylation of ethyl sec-butylmalonate.[11]
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Synthesis of 3-Methylpentanoic Acid

Step 1: Saponification

Ethyl sec-butylmalonate Potassium Hydroxide Solution

+ KOH (aq)
eflux

Intermediate Salt

Step 2: Alcohol Renvmval Step 3: Acidification & Decarboxylation

Distillation Sulfuric Acid

+ HZ4S04 (aq)
Heat

—¥>| 3-Methylpentanoic Acid

Step 4: Pvurification

Distillation under Reduced Pressure

'

Pure 3-Methylpentanoic Acid

Click to download full resolution via product page

A generalized workflow for the synthesis of 3-Methylpentanoic acid.
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Experimental Protocols

Synthesis of 3-Methylpentanoic Acid from Ethyl sec-Butylmalonate
This protocol is adapted from a literature procedure.[11]

o Saponification: Ethyl sec-butylmalonate is slowly added to a solution of potassium hydroxide.
The mixture is refluxed for approximately two hours to ensure complete saponification. The
heat of the reaction will cause the solution to reflux quietly.

» Alcohol Removal: To facilitate the subsequent decarboxylation, the ethanol formed during
saponification must be removed. This is achieved by distilling off a portion of the aqueous
solution.

 Acidification and Decarboxylation: The reaction mixture is cooled, and a cold solution of
concentrated sulfuric acid is added. This protonates the carboxylate groups and catalyzes
the decarboxylation upon heating.

« |solation and Purification: The resulting 3-methylpentanoic acid is then isolated, typically by
distillation. Purification is achieved by distillation under reduced pressure.

Metabolic Significance

3-Methylpentanoic acid is classified as a methyl-branched fatty acid.[6][12] Such fatty acids
are found in various biological systems and can play a role in lipid metabolism.[6]
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Metabolic Context of 3-Methylpentanoic Acid

Dietary Sources / Biosynthesis

l

3-Methylpentanoic Acid
(Branched-Chain Fatty Acid)

'

Activation to Acyl-CoA Derivative

N

Beta-Oxidation Pathway Incorporation into Complex Lipids

:

Energy Production (ATP)

Click to download full resolution via product page

Conceptual role of 3-Methylpentanoic acid in metabolic pathways.

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of 3-
methylpentanoic acid. Key spectral features are summarized below. While extensive spectral
data can be found in databases such as the NIST WebBook, a general overview is provided.[7]
[13][14]

Infrared (IR) Spectroscopy: The IR spectrum of 3-methylpentanoic acid will exhibit a broad
absorption band in the region of 2500-3300 cm~1 due to the O-H stretching of the carboxylic
acid group. A strong, sharp absorption band will also be present around 1710 cm~1
corresponding to the C=0 (carbonyl) stretching vibration.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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e 1H NMR: The proton NMR spectrum will show characteristic signals for the different types of
protons in the molecule. The acidic proton of the carboxyl group will appear as a broad
singlet at a downfield chemical shift (typically >10 ppm). The other protons will appear as
multiplets in the upfield region.

e 13C NMR: The carbon NMR spectrum will display six distinct signals corresponding to the six
carbon atoms in the molecule. The carbonyl carbon will have a characteristic chemical shift
in the range of 170-180 ppm.

Mass Spectrometry (MS): Electron ionization mass spectrometry of 3-methylpentanoic acid
will show a molecular ion peak (M*) at m/z 116. The fragmentation pattern will include
characteristic losses of functional groups, which can aid in its identification.

Safety and Handling

3-Methylpentanoic acid is classified as a corrosive substance.[5][8] It can cause severe skin
burns and eye damage.[15] Therefore, appropriate personal protective equipment, including
gloves, goggles, and a face shield, should be worn when handling this chemical.[5] It should be
stored in a well-ventilated place with the container tightly closed.[8] For transportation
purposes, it is classified as a Dangerous Good.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://hmdb.ca/metabolites/HMDB0033774
https://hmdb.ca/metabolites/HMDB0033774
https://webbook.nist.gov/cgi/cbook.cgi?ID=C105431
https://www.matrixscientific.com/product/buy-3-methylpentanoic-acid-3195
https://www.scbt.com/p/3-methylpentanoic-acid-105-43-1
https://www.chemsynthesis.com/base/chemical-structure-7937.html
http://www.orgsyn.org/demo.aspx?prep=CV2P0416
https://foodb.ca/compounds/FDB012545
https://webbook.nist.gov/cgi/cbook.cgi?ID=C105431&Type=IR-SPEC&Index=1
https://webbook.nist.gov/cgi/inchi?ID=C105431
https://pubchem.ncbi.nlm.nih.gov/compound/S_-3-methyl-pentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/S_-3-methyl-pentanoic-acid
https://www.benchchem.com/product/b089800#3-methylpentanoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b089800#3-methylpentanoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b089800#3-methylpentanoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b089800#3-methylpentanoic-acid-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089800?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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